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Compound of Interest

Compound Name: 3-N-Cbz-aminopyrrolidine

Cat. No.: B048808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 3-N-Cbz-aminopyrrolidine. The information presented is crucial for ensuring

the safe use of this compound in research and development settings. This document

consolidates data for both the (S)-(+)- and (R)-(-)-enantiomers, referred to collectively as 3-N-
Cbz-aminopyrrolidine unless otherwise specified.

Physicochemical and Safety Data at a Glance
The following tables summarize the key physicochemical properties and hazard classifications

for 3-N-Cbz-aminopyrrolidine, facilitating a quick assessment of its characteristics.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₂H₁₆N₂O₂ [1][2][3]

Molecular Weight 220.27 g/mol [1][2][3]

Boiling Point 315 °C [1][2][4]

Density 1.155 g/mL at 25 °C [1][2][4]

Refractive Index n20/D 1.548 [1][2][4]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[1][2][4]

Table 2: Hazard Identification and Classification

Hazard
Classification

GHS Category Hazard Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[1][2][5]

Skin Irritation Category 2
H315: Causes skin

irritation
[1][2][5][6]

Serious Eye Irritation Category 2 / 2A
H319: Causes serious

eye irritation
[1][2][5][6]

Specific Target Organ

Toxicity - Single

Exposure

Category 3
H335: May cause

respiratory irritation
[1][2][6]

Experimental Protocols
Detailed experimental protocols for the toxicological and safety assessments of 3-N-Cbz-
aminopyrrolidine are not publicly available in the reviewed safety data sheets. The hazard

classifications are based on data submitted to regulatory bodies like ECHA, but the full study

reports are typically proprietary.
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Safe Handling and Emergency Procedures
A systematic approach to handling 3-N-Cbz-aminopyrrolidine is essential to minimize risk.

The following diagram illustrates the logical workflow for safe handling, from initial hazard

assessment to emergency response.
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Safe handling workflow for 3-N-Cbz-aminopyrrolidine.

Detailed Handling and Precautionary Measures
The following tables provide specific precautionary statements and personal protective

equipment recommendations for handling 3-N-Cbz-aminopyrrolidine.

Table 3: Precautionary Statements (P-Codes)
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Code Precautionary Statement Source

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[1][2][6]

P264
Wash skin thoroughly after

handling.
[1][2][6]

P270
Do not eat, drink or smoke

when using this product.
[1][2]

P271
Use only outdoors or in a well-

ventilated area.
[6]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[6]

P301 + P312

IF SWALLOWED: Call a

POISON CENTER or

doctor/physician if you feel

unwell.

[1][2]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.
[1][2][6]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1][2][6]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.
[6]

P337 + P313
If eye irritation persists: Get

medical advice/attention.
[6]
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P362
Take off contaminated clothing

and wash before reuse.
[6]

P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

[7]

P405 Store locked up. [7]

P501

Dispose of contents/container

to an approved waste disposal

plant.

[7]

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Source

Eye/Face Protection

Eyeshields, Faceshields,

Chemical splash-resistant

safety glasses or goggles with

side protection.

[1][2][7]

Skin Protection
Protective gloves, Protective

clothing.
[6]

Respiratory Protection

Type ABEK (EN14387)

respirator filter. Use respirators

and components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).

[1][2]

Emergency Procedures
In the event of exposure or a spill, the following first-aid and containment measures should be

taken:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[6][8]
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Skin Contact: Wash off with soap and plenty of water. Take off contaminated clothing and

wash it before reuse. If skin irritation occurs, get medical advice.[1][2][6][8]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][2][6]

[8]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Call a POISON CENTER or doctor/physician.[8][9]

Spills: Prevent further leakage or spillage if safe to do so. Absorb with inert material and

place in a suitable disposal container. Do not let the product enter drains.[6][8]

Storage and Disposal
Proper storage and disposal are critical to maintaining the stability of the compound and

ensuring environmental safety.

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[6] Keep

away from incompatible substances and sources of ignition.

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations.[6]

By adhering to the guidelines outlined in this technical guide, researchers, scientists, and drug

development professionals can safely handle 3-N-Cbz-aminopyrrolidine and minimize

potential risks in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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